Cas no 214836-33-6 (Tert-butyl 4-(1-carbamothioylpiperidin-4-yl)piperidine-1-carboxylate)

• Product Name: Tert-butyl 4-(1-carbamothioylpiperidin-4-yl)piperidine-1-carboxylate
• CAS No: 214836-33-6
• MF: C₁₆H₂₉N₃O₂S
• MW: 327.485362768173
• CID: 2127758
• Update Time: 2023-08-04

Tert-butyl 4-(1-carbamothioylpiperidin-4-yl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(1-carbamothioylpiperidin-4-yl)piperidine-1-carboxylate
• ASLWNZSPQXBUPE-UHFFFAOYSA-N
• tert-butyl 1'-(aminocarbonothioyl)-4,4'-bipiperidine-1-carboxylate
• Tert-butyl 4-(1-carbamothioylpiperidin-4-yl)piperidine-1-carboxylate

• Inchi： 1S/C16H29N3O2S/c1-16(2,3)21-15(20)19-10-6-13(7-11-19)12-4-8-18(9-5-12)14(17)22/h12-13H,4-11H2,1-3H3,(H2,17,22)
• InChI Key： ASLWNZSPQXBUPE-UHFFFAOYSA-N
• SMILES： S=C(N)N1CCC(CC1)C1CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 406
• Topological Polar Surface Area: 90.9